N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)-4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonamide

• IUPAC Name: N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]-4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonamide
• InChI: InChI=1S/C15H15N3O7S/c19-12-5-6-13(20)18(12)10-1-3-11(4-2-10)26(23,24)16-7-8-17-14(21)9-25-15(17)22/h1-4,16H,5-9H2
• InChI Key: UBMWQHCIZBHNDS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)S(=O)(=O)NCCN3C(=O)COC3=O
• Molecular Formula: C15H15N3O7S
• Molecular Weight: 381.4 g/mol

Description

N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)-4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C15H15N3O7S and its molecular weight is 381.36. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)-4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonamide, and its derivatives, have been synthesized and characterized for various biological activities. One study involved synthesizing a series of N-(3-substituted aryl/alkyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamides, which were evaluated for anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. The study found that some compounds exhibited significant anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain compared to untreated controls or celecoxib, a known anti-inflammatory drug (Ş. Küçükgüzel et al., 2013).

Potential in Catalysis

Research into the chemical properties of similar compounds has led to the discovery of their potential in catalysis. For instance, N-(2-(Pyridin-2-yl)ethyl)benzenesulfonamide derivatives, along with other complexes, were synthesized and assessed for transfer hydrogenation of various ketones, diones, β-ketoesters, and a biomass-derived substrate. This study demonstrates the versatility of these compounds in catalytic applications, particularly in transfer hydrogenation reactions (A. Ruff et al., 2016).

Inhibition of Enzymatic Activities

Benzenesulfonamides incorporating structural motifs like 1,3,5-triazine have shown promise in inhibiting various enzymes. A study explored the inhibition properties of these compounds against enzymes such as acetylcholinesterase, butyrylcholinesterase, and tyrosinase, which are associated with diseases like Alzheimer's and Parkinson's. The research found that these compounds exhibited moderate to high inhibitory potency, highlighting their potential therapeutic application (Nabih Lolak et al., 2020).

Applications in Neuroscience

In the field of neuroscience, similar compounds have shown effectiveness in preventing cerebral vasospasm, a complication of subarachnoid hemorrhage. A study investigated the oral treatment with endothelin receptor antagonists in preventing vasospasm and found that these treatments significantly decreased the magnitude of constriction in the basilar artery. This suggests the potential use of such compounds in treating vasospasm resulting from subarachnoid hemorrhage in humans (M. Zuccarello et al., 1996).